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Compound of Interest

Compound Name: 4-Decyltetradecan-1-ol

Cat. No.: B047702 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 4-Decyltetradecan-1-ol, including operational and disposal plans. The following

procedural steps are based on safety data for structurally similar long-chain alcohols and

general laboratory best practices.

Physical and Chemical Properties
A summary of the known quantitative data for 4-Decyltetradecan-1-ol and its close analog, 1-

Tetradecanol, is presented below. This information is crucial for safe handling and storage.
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Property 4-Decyltetradecan-1-ol
1-Tetradecanol (Myristyl
Alcohol)

CAS Number 123613-13-8[1] 112-72-1[2][3]

Molecular Formula C24H50O[1][4] C14H30O

Molecular Weight 354.65 g/mol [1][4] 214.39 g/mol

Appearance
Clear, colorless to almost

colorless liquid[5]
Solid

Boiling Point 205-215 °C @ 2.7 Torr[4] 289 °C

Flash Point 135.3 ± 7.9 °C[1] 145 °C[3]

Density 0.839 ± 0.06 g/cm³[4] 0.823 g/cm³

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 4-Decyltetradecan-1-ol is not readily available,

the hazards can be extrapolated from similar long-chain alcohols like 1-Tetradecanol. The

primary hazards associated with compounds in this class include skin and eye irritation.[6][7] It

is also noted to be very toxic to aquatic life with long-lasting effects.[2][6][7]

Engineering Controls:

Work in a well-ventilated area. Use of a chemical fume hood is recommended, especially

when heating the substance or if aerosols may be generated.[3]

Ensure safety showers and eyewash stations are readily accessible.[3]

Personal Protective Equipment (PPE): A risk assessment should be conducted for each

specific use of 4-Decyltetradecan-1-ol to determine the necessary PPE.[8]
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Protection Type Recommended Equipment Justification

Eye and Face Protection

Safety glasses with side

shields or chemical goggles.[2]

[3][6][7] A face shield may be

necessary if there is a splash

hazard.

To prevent eye irritation from

splashes or aerosols.[2][6][7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[6]

[7][9] A standard lab coat

should be worn.[3]

To prevent skin contact and

potential irritation.[6]

Respiratory Protection

Generally not required if

working in a well-ventilated

area with small quantities. If

aerosols are generated or

ventilation is inadequate, a

respirator with an appropriate

particulate filter (e.g., P2) may

be necessary.[2]

To prevent inhalation of

aerosols.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Before handling, ensure you have read and understood the available safety information for

similar chemicals.

Verify that the work area is clean and uncluttered.

Confirm that the fume hood (if required) is functioning correctly.

Assemble all necessary equipment and reagents.

Put on the required personal protective equipment.

Handling:
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Avoid direct contact with the skin and eyes.[10]

Wash hands thoroughly after handling.[2][6]

Keep the container tightly closed when not in use.[2]

Avoid the formation of aerosols.

If the substance is heated, do so with caution and in a well-ventilated area.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Store away from strong oxidizing agents, acid anhydrides, and acid chlorides.[3]

Disposal Plan
Proper disposal of 4-Decyltetradecan-1-ol and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 4-Decyltetradecan-1-ol in a designated, properly labeled, and

sealed container.

Do not mix with other waste streams unless explicitly permitted.[2]

Contaminated PPE:

Contaminated gloves, lab coats, and other disposable PPE should be disposed of as

hazardous waste.

Disposal Method:

Dispose of the chemical waste through an approved waste disposal company.[2][6][7]

Do not pour down the drain or dispose of in general trash.[2]
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Given its toxicity to aquatic life, it is imperative to prevent its release into the environment.

[2][6][7]

Emergency Procedures
In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing.[2]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention if irritation persists.[2]

[3]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[3]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Spills: In the event of a spill, evacuate the area. Wear appropriate PPE and contain the spill.

Absorb the liquid with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.[10]
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Caption: Workflow for handling 4-Decyltetradecan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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